Cas no 2377608-38-1 (1-Boc-3-methylpyrazole-4-boronic acid)
2377608-38-1 structure
Product Name:1-Boc-3-methylpyrazole-4-boronic acid
CAS No:2377608-38-1
MF:C9H15BN2O4
MW:226.037402391434
CID:5071093
Update Time:2023-08-25
1-Boc-3-methylpyrazole-4-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Boc-3-methylpyrazole-4-boronic acid
- [3-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrazol-4-yl]boronic acid
- W2874
- (1-(tert-Butoxycarbonyl)-3-methyl-1H-pyrazol-4-yl)boronic acid
-
- Inchi: 1S/C9H15BN2O4/c1-6-7(10(14)15)5-12(11-6)8(13)16-9(2,3)4/h5,14-15H,1-4H3
- InChI Key: GVPMWXBBOYRYAA-UHFFFAOYSA-N
- SMILES: O(C(N1C=C(B(O)O)C(C)=N1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 226.1124871 g/mol
- Monoisotopic Mass: 226.1124871 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.6
- Molecular Weight: 226.04
1-Boc-3-methylpyrazole-4-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR908486-250mg |
1-Boc-3-methylpyrazole-4-boronic acid |
2377608-38-1 | 97% | 250mg |
£358.00 | 2025-02-21 | |
| Apollo Scientific | OR908486-1g |
1-Boc-3-methylpyrazole-4-boronic acid |
2377608-38-1 | 97% | 1g |
£980.00 | 2025-02-21 | |
| A2B Chem LLC | AJ15402-250mg |
1-Boc-3-methylpyrazole-4-boronic acid |
2377608-38-1 | 96% | 250mg |
$228.00 | 2024-04-20 | |
| A2B Chem LLC | AJ15402-1g |
1-Boc-3-methylpyrazole-4-boronic acid |
2377608-38-1 | 96% | 1g |
$608.00 | 2024-04-20 |
1-Boc-3-methylpyrazole-4-boronic acid Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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